![molecular formula C9H10O3 B143543 2-Hydroxymethyl-1,4-benzodioxane CAS No. 3663-82-9](/img/structure/B143543.png)
2-Hydroxymethyl-1,4-benzodioxane
Overview
Description
2-Hydroxymethyl-1,4-benzodioxane (HMBD) is a versatile chemical compound with a wide range of applications in biochemistry and pharmacology. It is an important intermediate in the synthesis of several pharmaceuticals, such as the anti-inflammatory drug ibuprofen and the anti-depressant fluoxetine. HMBD has also been used in the synthesis of other drugs, including the anticonvulsant gabapentin and the antifungal agent itraconazole. Furthermore, HMBD has been used in the synthesis of several other compounds, including polymers, dyes, and other organic compounds.
Scientific Research Applications
Enzymatic Resolution and Synthesis
2-Hydroxymethyl-1,4-benzodioxanes have been effectively resolved using enzyme-mediated, stereoselective acylation, achieving enantiomeric excesses greater than 80%, which can be further upgraded (Ennis & Old, 1992). Additionally, the synthesis of optically active 2-hydroxymethyl-1,4-benzodioxane has been developed as a precursor in the synthesis of various compounds, demonstrating its utility in chemical synthesis (Rouf et al., 2014).
Photocatalytic Applications
A study demonstrated the use of this compound substituted phthalonitrile derivatives in photocatalytic activities, highlighting its potential in environmental applications (Gorduk et al., 2018).
Catalysis and Organic Synthesis
Research has shown that this compound can be used in lipase-catalyzed transesterifications, indicating its relevance in catalysis and organic synthesis processes (Nara et al., 2002).
Enantioselective Synthesis
The compound has been employed in enantioselective synthesis, such as in the production of chiral 1,4-benzodioxanes, showcasing its significance in creating biologically active compounds with specific stereochemistry (Zhou et al., 2018).
Medicinal Chemistry
In medicinal chemistry, 1,4-benzodioxane, a related compound, has been extensively used to design molecules with diverse bioactivities, suggesting potential applications of this compound in this field (Bolchi et al., 2020).
Safety and Hazards
Future Directions
properties
IUPAC Name |
2,3-dihydro-1,4-benzodioxin-3-ylmethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O3/c10-5-7-6-11-8-3-1-2-4-9(8)12-7/h1-4,7,10H,5-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWQOQQVKVOOHTI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(OC2=CC=CC=C2O1)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101283793 | |
Record name | 2,3-Dihydro-1,4-benzodioxin-2-methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101283793 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3663-82-9 | |
Record name | 2,3-Dihydro-1,4-benzodioxin-2-methanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3663-82-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 1,4-Benzodioxan-2-methanol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003663829 | |
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Record name | 3663-82-9 | |
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Record name | 3663-82-9 | |
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Record name | 3663-82-9 | |
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Record name | 3663-82-9 | |
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Record name | 3663-82-9 | |
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Record name | 2,3-Dihydro-1,4-benzodioxin-2-methanol | |
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Record name | 1,4-benzodioxane-2-methanol | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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